2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid
Overview
Description
2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid, also known as Bempedoic acid, is a novel drug that has been developed to lower cholesterol levels in the human body. It is an inhibitor of ATP citrate lyase, which is a key enzyme in the cholesterol synthesis pathway.
Mechanism of Action
2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid works by inhibiting ATP citrate lyase, which is a key enzyme in the cholesterol synthesis pathway. By inhibiting this enzyme, 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid reduces the production of cholesterol in the liver and increases the clearance of LDL cholesterol from the blood.
Biochemical and Physiological Effects:
2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid has been shown to significantly reduce LDL cholesterol levels in patients with hypercholesterolemia. It also reduces the levels of other lipids such as triglycerides and non-HDL cholesterol. 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid has been found to be well-tolerated with no serious adverse effects reported.
Advantages and Limitations for Lab Experiments
2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid is a useful tool for studying the cholesterol synthesis pathway and its regulation. It can be used to investigate the role of ATP citrate lyase in cholesterol synthesis and to study the effects of inhibiting this enzyme. However, the synthesis of 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid is relatively complex and requires specialized equipment and expertise.
Future Directions
There are several potential future directions for research on 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid. One area of interest is the use of 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid in combination with other lipid-lowering drugs such as statins. Another area of interest is the investigation of the long-term effects of 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid on cardiovascular outcomes. Additionally, further research is needed to investigate the potential use of 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid in other conditions such as non-alcoholic fatty liver disease.
Scientific Research Applications
2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid has been extensively studied for its potential use in the treatment of hypercholesterolemia. In a phase III clinical trial, 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid was shown to significantly reduce LDL cholesterol levels in patients with hypercholesterolemia who were already taking statins. 2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid acid was also found to be well-tolerated with no serious adverse effects reported.
properties
IUPAC Name |
2-[4-(2-bromoethyl)phenyl]-2-methylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrO2/c1-12(2,11(14)15)10-5-3-9(4-6-10)7-8-13/h3-6H,7-8H2,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IVJNMZYDZRRMRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C1=CC=C(C=C1)CCBr)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(2-broMoethyl)phenyl)-2-Methylpropanoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
